Cas no 1404826-35-2 (2-acetamido-3-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid)

• Product Name: 2-acetamido-3-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid
• CAS No: 1404826-35-2
• MF: C₁₂H₁₂F₃NO₃S
• MW: 307.288792610168
• CID: 5630325
• PubChem ID: 64147149
• Update Time: 2025-10-28

2-acetamido-3-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS013465752
• 2-acetamido-3-{4-[(trifluoromethyl)sulfanyl]phenyl}propanoic acid
• EN300-28291622
• 1404826-35-2
• 2-acetamido-3-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid

• Inchi： 1S/C12H12F3NO3S/c1-7(17)16-10(11(18)19)6-8-2-4-9(5-3-8)20-12(13,14)15/h2-5,10H,6H2,1H3,(H,16,17)(H,18,19)
• InChI Key： IZSAGTSNICTMAJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)CC(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 307.04899890g/mol
• Monoisotopic Mass: 307.04899890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-acetamido-3-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid

2-Acetamido-3-{4-(Trifluoromethyl)sulfanylphenyl}propanoic Acid (CAS No. 1404826-35-2): An Overview

2-Acetamido-3-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid (CAS No. 1404826-35-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by the presence of an acetamido group, a trifluoromethyl sulfanyl substituent, and a propanoic acid moiety. These structural elements contribute to its distinct chemical properties and biological activities.

The acetamido group in 2-acetamido-3-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and stability. The trifluoromethyl sulfanyl substituent, on the other hand, imparts lipophilicity and can influence the compound's metabolic stability and pharmacokinetic properties. The propanoic acid moiety contributes to the compound's acidic nature, which can affect its ionization behavior and interactions with biological targets.

Recent studies have explored the potential of 2-acetamido-3-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation, such as the NF-κB pathway. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-acetamido-3-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This property could be particularly valuable in the development of broad-spectrum antiviral therapies.

The synthesis of 2-acetamido-3-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid typically involves multi-step reactions, including the formation of the acetamido group, introduction of the trifluoromethyl sulfanyl substituent, and final carboxylation to form the propanoic acid moiety. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

From a pharmacological perspective, 2-acetamido-3-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid has been evaluated for its safety and efficacy in preclinical studies. Animal models have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity. These findings support its potential for further clinical development.

In conclusion, 2-acetamido-3-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid (CAS No. 1404826-35-2) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.